Cas no 218281-19-7 (Tri(4-methylphenyl)phosphine)

• Product Name: Tri(4-methylphenyl)phosphine
• CAS No: 218281-19-7
• MF: C₂₁H₂₁P
• MW: 304.365206480026
• CID: 2196133
• PubChem ID: 13956
• Update Time: 2025-04-21

Tri(4-methylphenyl)phosphine Chemical and Physical Properties

Names and Identifiers

• Tri(4-methylphenyl)phosphine
• Tris(4-methylphenyl)phosphine
• Tri(p-tolyl)phosphine
• tris(4-methylphenyl) phosphine
• tri(p-tolyl) phosphine
• NS00015739
• NCI60_042173
• tri-paratolylphosphine
• tris-p-tolylphosphine
• NSC-97371
• HY-W011383
• AKOS004909021
• WLN: 1R DPR D1&R D1
• CHEMBL1999292
• Tri(p-tolyl)phosphine, 98%
• PHOSPHINE, TRIS(p-TOLYL)-
• AS-19146
• 4-16-00-00959 (Beilstein Handbook Reference)
• T0862
• EN300-70479
• SY009847
• tris (4-methylphenyl)phosphine
• trip-tolylphosphine
• Tris(p-tolyl)phosphine
• tris(4-methylphenyl)phosphane
• BRN 0651045
• CS-W012099
• NSC 97371
• MFCD00008542
• DB-009853
• TRI-P-TOLYL-PHOSPHANE
• Phosphine, tri-p-tolyl-
• Phosphorus, tri-p-tolyl
• Tris(4-tolyl)phosphine
• DTXSID3061425
• UNII-FKZ7B9Q2BS
• Tris(p-methylphenyl)phosphine
• WXAZIUYTQHYBFW-UHFFFAOYSA-
• BCP22533
• FKZ7B9Q2BS
• DB-361760
• 1038-95-5
• Tris-(p-tolyl)phosphine
• 218281-19-7
• Tri-p-Tolyl Phosphine
• tri-(4-Methylphenyl)phosphine
• FT33257
• tri(4-Tolyl)phosphine
• SCHEMBL34181
• SCHEMBL11326446
• Tri-p-tolylphosphine
• 213-863-5
• EINECS 213-863-5
• NSC97371
• DTXCID4032829
• InChI=1/C21H21P/c1-16-4-10-19(11-5-16)22(20-12-6-17(2)7-13-20)21-14-8-18(3)9-15-21/h4-15H,1-3H3
• Phosphine, tris(4-methylphenyl)-
• tri-p-tolyl-phosphine
• Phosphine, tri-p-tolyl-(8CI)
• Tri-para-tolylphosphine

• Inchi： 1S/C21H21P/c1-16-4-10-19(11-5-16)22(20-12-6-17(2)7-13-20)21-14-8-18(3)9-15-21/h4-15H,1-3H3
• InChI Key： WXAZIUYTQHYBFW-UHFFFAOYSA-N
• SMILES： P(C1C=CC(C)=CC=1)(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 304.138087668Da
• Monoisotopic Mass: 304.138087668Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 0Ų